![molecular formula C20H23ClN2O2 B3535037 1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine](/img/structure/B3535037.png)
1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine
Overview
Description
1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine, also known as TFMPP, is a synthetic drug that has been widely used in scientific research. This compound belongs to the piperazine family and has been found to have a range of biochemical and physiological effects. The purpose of
Mechanism of Action
1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine acts as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and perception. This compound has also been found to have activity at dopamine and norepinephrine receptors, although the exact mechanism of action at these receptors is not well understood.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase serotonin and dopamine release in the brain, leading to changes in mood and perception. This compound has also been found to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine is its ability to selectively target specific neurotransmitter systems, allowing researchers to study the role of these systems in various physiological processes. However, this compound also has a number of limitations. It has been found to have a narrow therapeutic window, meaning that small changes in dosage can lead to significant changes in its effects. Additionally, this compound has been found to have a number of off-target effects, making it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for research on 1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine. One area of interest is the role of this compound in the treatment of mood disorders, such as depression and anxiety. Additionally, there is potential for this compound to be used as a tool to study the role of specific neurotransmitter systems in addiction and substance abuse. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in the context of long-term use and exposure.
Conclusion:
In conclusion, this compound is a synthetic drug that has been widely used in scientific research to study the central nervous system. It has a range of biochemical and physiological effects and has been found to selectively target specific neurotransmitter systems. While there are limitations to its use, this compound has the potential to be a valuable tool in the study of mood regulation, addiction, and substance abuse. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
1-(3-chlorophenyl)-4-[(2,4-dimethylphenoxy)acetyl]piperazine has been widely used in scientific research as a tool to study the central nervous system. It has been found to have a range of effects on neurotransmitter systems, including serotonin, dopamine, and norepinephrine. This compound has been used to study the role of these neurotransmitters in a variety of physiological processes, including mood regulation, motor control, and perception.
Properties
IUPAC Name |
1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(2,4-dimethylphenoxy)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O2/c1-15-6-7-19(16(2)12-15)25-14-20(24)23-10-8-22(9-11-23)18-5-3-4-17(21)13-18/h3-7,12-13H,8-11,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBTGMGGOKIHLFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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